Cas no 612511-93-0 (3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide)
612511-93-0 structure
Product Name:3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide
CAS No:612511-93-0
MF:C11H13N5O
MW:231.253821134567
CID:487111
PubChem ID:11128142
Update Time:2025-04-19
3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide Chemical and Physical Properties
Names and Identifiers
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- 3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide
- 4-amino-6,7-dimethylcinnoline-3-carbohydrazide
- 612511-93-0
- DTXSID80456243
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- Inchi: 1S/C11H13N5O/c1-5-3-7-8(4-6(5)2)15-16-10(9(7)12)11(17)14-13/h3-4H,13H2,1-2H3,(H2,12,15)(H,14,17)
- InChI Key: QZVVPAJJZKPDOE-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C2C=C(C)C(C)=CC=2N=N1)N)NN
Computed Properties
- Exact Mass: 231.11219
- Monoisotopic Mass: 231.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.92
3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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